![molecular formula C11H9N3O B6246373 8-methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one CAS No. 156992-53-9](/img/no-structure.png)
8-methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one
Overview
Description
8-Methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one, often abbreviated as 8-Methyl-PQ, is a heterocyclic organic compound found in nature as a component of several plant species, including the common garden plant, the impatiens. 8-Methyl-PQ has been studied extensively in recent years due to its potential applications in the field of medicine, particularly in the treatment of cancer.
Scientific Research Applications
8-Methyl-PQ has been studied for its potential applications in the field of medicine. It has been shown to possess anti-cancer properties, and has been studied as a potential treatment for several types of cancer, including lung, breast, and colon cancer. Additionally, 8-Methyl-PQ has been studied as a potential treatment for Alzheimer’s disease, as well as for its potential to reduce inflammation and oxidative stress.
Mechanism of Action
The mechanism of action of 8-Methyl-PQ is not yet fully understood. However, it is believed that 8-Methyl-PQ exerts its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, 8-Methyl-PQ has been shown to possess anti-inflammatory and antioxidant properties, which may be related to its potential to reduce inflammation and oxidative stress.
Biochemical and Physiological Effects
8-Methyl-PQ has been shown to possess anti-cancer, anti-inflammatory, and antioxidant properties. Additionally, 8-Methyl-PQ has been shown to possess anti-viral, anti-fungal, and anti-bacterial properties, as well as to possess the potential to reduce cholesterol levels and to improve cardiovascular health.
Advantages and Limitations for Lab Experiments
The advantages of using 8-Methyl-PQ in laboratory experiments include its low cost and its availability in a variety of forms, including powder, tablets, and capsules. Additionally, 8-Methyl-PQ is relatively easy to synthesize in laboratory settings. The main limitation of using 8-Methyl-PQ in laboratory experiments is the lack of understanding of its full mechanism of action, which can make it difficult to interpret the results of experiments that use 8-Methyl-PQ.
Future Directions
The potential future directions for research on 8-Methyl-PQ include further study of its anti-cancer effects, its potential to reduce inflammation and oxidative stress, its potential to reduce cholesterol levels, and its potential to improve cardiovascular health. Additionally, further research is needed to better understand the mechanism of action of 8-Methyl-PQ and to develop more effective and efficient methods for synthesizing 8-Methyl-PQ in laboratory settings. Finally, further research is needed to explore the potential applications of 8-Methyl-PQ in the field of medicine, including its potential to treat cancer, Alzheimer’s disease, and other diseases.
Synthesis Methods
8-Methyl-PQ is synthesized by reacting 4-methyl-3-nitrophenol with hydroxylamine hydrochloride and sodium hydroxide. The resulting product is then treated with sodium acetate and acetic acid to yield 8-Methyl-PQ. This method of synthesis has been used to produce 8-Methyl-PQ in laboratory settings.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one involves the condensation of 2-aminobenzophenone with ethyl acetoacetate followed by cyclization and oxidation reactions.", "Starting Materials": [ "2-aminobenzophenone", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzophenone (1.0 g) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g) and sodium ethoxide (0.2 g). Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and add acetic anhydride (1.0 mL) dropwise with stirring. Heat the mixture under reflux for 2 hours.", "Step 3: Add sulfuric acid (2 mL) to the reaction mixture and heat under reflux for 1 hour. Cool the mixture and pour it into ice-cold water. Collect the precipitate by filtration and wash with water.", "Step 4: Dissolve the precipitate in sodium hydroxide solution (10 mL) and add sodium nitrite (0.5 g) with stirring. Keep the mixture at 0-5°C for 30 minutes.", "Step 5: Add hydrochloric acid (2 mL) to the reaction mixture and heat under reflux for 1 hour. Cool the mixture and collect the precipitate by filtration. Wash with water and dry in air.", "Step 6: Dissolve the precipitate in hydrogen peroxide (10 mL) and heat under reflux for 2 hours. Cool the mixture and collect the precipitate by filtration. Wash with water and dry in air.", "Step 7: Recrystallize the product from ethanol to obtain 8-methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one as a yellow solid (yield: 70-80%)." ] } | |
CAS RN |
156992-53-9 |
Product Name |
8-methyl-1H,4H,5H-pyrazolo[4,3-c]quinolin-4-one |
Molecular Formula |
C11H9N3O |
Molecular Weight |
199.2 |
Purity |
95 |
Origin of Product |
United States |
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